5-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)pyrazine-2-carboxamide

• IUPAC Name: 5-methyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]pyrazine-2-carboxamide
• InChI: InChI=1S/C16H20N6O2/c1-10-7-14(23)21-16(19-10)22-5-3-12(4-6-22)20-15(24)13-9-17-11(2)8-18-13/h7-9,12H,3-6H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key: QZZBPMHLQSAHQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=NC=C(N=C3)C
• Molecular Formula: C16H20N6O2
• Molecular Weight: 328.37 g/mol

Description

The compound “5-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)pyrazine-2-carboxamide” is a complex organic molecule. It contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. It also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions take place. Similar compounds often participate in reactions involving their nitrogen-containing rings.

Scientific Research Applications

Heterocyclic Compound Synthesis

• Synthesis of Substituted Pyrazolopyridines : Research has demonstrated the synthesis of novel fused heterobicycles such as substituted pyrazolo[4,3-c]pyridine-3-ols. These compounds are synthesized from piperidine derivatives, showing potential for further pharmaceutical applications (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

• Antimicrobial and Antifungal Activities : Another study focused on the synthesis of new pyridine derivatives, including nicotinamide, thienopyridine, pyridothienopyrimidine, and pyridothienotriazine derivatives. These compounds were evaluated for their antimicrobial and antifungal activities, showing the potential for medicinal chemistry applications (Othman, 2013).

• Development of SARS-CoV Protease Inhibitors : Research into thieno[2,3-d]-pyrimidine derivatives has identified new potent inhibitors of SARS-CoV 3C-like protease, highlighting the importance of such compounds in antiviral drug development (El-All et al., 2016).

• Anti-Inflammatory and Analgesic Agents : The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone has been explored. These compounds have shown significant COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Cytotoxicity against Cancer Cells : Novel pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against cancer cells, indicating their potential in cancer treatment (Hassan, Hafez, & Osman, 2014).